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Compound of Interest

Compound Name: Methyl 3-chloro-2-oxobutanoate

Cat. No.: B1499570

Get Quote

Synthesis, Quality Assurance, and Strategic Sourcing for Drug Discovery

Executive Summary
Methyl 3-chloro-2-oxobutanoate (CAS 267883-53-4) is a specialized heterocyclic building

block, primarily utilized in the Hantzsch thiazole synthesis to access 5-methylthiazole-4-

carboxylate scaffolds. Unlike its more common isomer (Methyl 2-chloro-3-oxobutanoate, used

for 4-methylthiazole-5-carboxylates in drugs like Febuxostat), this molecule allows medicinal

chemists to invert the regiochemistry of the thiazole core. This structural inversion is critical for

Structure-Activity Relationship (SAR) exploration in kinase inhibitors and metabolic disease

targets.

This guide addresses the technical challenges of sourcing this non-commodity intermediate,

providing a self-validating quality control protocol and a synthesis-based impurity analysis to

ensure experimental integrity.

Chemical Profile & Regiochemical Significance
Structural Identity[1][2]

CAS Number: 267883-53-4[1][2]
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IUPAC Name: Methyl 3-chloro-2-oxobutanoate[1]

Molecular Formula: C

H

ClO

[3]

Molecular Weight: 150.56 g/mol

SMILES:COC(=O)C(=O)C(C)Cl

The "Isomer Trap" in Sourcing
A common pitfall in sourcing this material is confusion with its constitutional isomer, which is

widely available as a commodity chemical.

Feature
Target Molecule (CAS
267883-53-4)

Common Isomer (CAS
4755-81-1)

Name
Methyl 3-chloro-2-

oxobutanoate

Methyl 2-chloro-3-

oxobutanoate

Structure
-keto,

-chloro ester

-chloro,

-keto ester

Hantzsch Product 4-Carboxy-5-methylthiazole 5-Carboxy-4-methylthiazole

Availability
Custom Synthesis / Spot

Market
Commodity / Bulk Stock

Key Use Novel SAR / Scaffold Inversion
Febuxostat / Cefditoren

synthesis

Critical Directive: When ordering, explicitly verify the position of the chlorine atom relative to the

ketone and ester. The target molecule (CAS 267883-53-4) has the chlorine on the terminal

ethyl group (position 3), not between the carbonyls.
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Synthesis & Impurity Landscape
Understanding the synthesis of CAS 267883-53-4 is essential for anticipating impurities that

suppliers may fail to report.

Synthetic Route (The "Oxalate" Pathway)
The most industrial-viable route involves the chlorination of methyl 2-oxobutanoate (alpha-

ketobutyrate).

Precursor Formation: Reaction of Dimethyl Oxalate with Ethyl Magnesium Bromide yields

Methyl 2-oxobutanoate.

Chlorination: Controlled chlorination using Sulfuryl Chloride (

) at low temperature (

to RT).

Impurity Profile (The "Hidden" Contaminants)
Since this is often a "made-to-order" chemical, purification is frequently minimal (distillation).

Impurity A (Starting Material): Methyl 2-oxobutanoate.[3][4] Risk:[5] Competes in Hantzsch

reaction to form non-chlorinated side products.

Impurity B (Over-chlorination): Methyl 3,3-dichloro-2-oxobutanoate. Risk:[5] Forms unstable

byproducts or acts as a chain terminator.

Impurity C (Hydrolysis): 3-chloro-2-oxobutanoic acid. Risk:[5] Acidic degradation due to

moisture exposure during shipping.

Methyl 2-oxobutanoate

Methyl 3-chloro-2-oxobutanoate
(CAS 267883-53-4)

 Chlorination (0°C) 

SO2Cl2 (Sulfuryl Chloride)

Impurity: Methyl 3,3-dichloro... Excess SO2Cl2 

Impurity: Hydrolyzed Acid

 Moisture/Storage 
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Figure 1: Synthesis pathway and genesis of critical impurities.

Quality Assurance: A Self-Validating Protocol
Do not rely solely on the Certificate of Analysis (CoA) provided by custom synthesis houses.

Implement this internal validation protocol upon receipt.

Visual Inspection
Expected Appearance: Colorless to pale yellow oil.

Red Flag: Dark brown or black liquid indicates significant polymerization or acid-catalyzed

degradation.

Analytical Validation (NMR)
Run a

-NMR in

. This is the definitive test for identity and purity.

Diagnostic Signal (Target): Look for a quartet at

ppm (corresponding to the

proton) and a doublet at

ppm (the terminal methyl group).

Diagnostic Signal (Impurity A): A triplet/quartet pattern typical of the ethyl group in

unchlorinated Methyl 2-oxobutanoate (

ppm for

).

Diagnostic Signal (Impurity C): Broad singlet
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ppm (Carboxylic acid proton) indicating hydrolysis.

Handling & Storage
Reactivity: The molecule is an

-keto ester with a

-halogen. It is prone to decarboxylation and hydrolysis.

Storage: Store at -20°C under inert gas (Argon/Nitrogen).

Shelf Life: typically <6 months. Re-validate purity before every critical reaction.

Strategic Sourcing & Suppliers
This compound is not a "catalog commodity." It typically resides in the Spot Market or Custom

Synthesis tier.

Supplier Landscape
Most listings are from aggregators or custom synthesis labs in China. Major Western catalogs

(Sigma, Fisher) rarely stock this specific isomer.

Verified Supplier Types:

Custom Synthesis Specialists (Tier 1): Companies like Amadis Chemical and Angene

International list this CAS. They often synthesize on demand.

Lead Time: 2–4 weeks.

Risk:[5][6][7][8] Batch-to-batch variability.

Aggregators (Tier 2): Vendors like Conier Chem or Echemi listings. These firms source from

Tier 1 labs.

Lead Time: Variable.

Risk:[5][6][7][8] Lower control over cold-chain logistics.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11371~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:16:06~~1-Chloro-3-methylbutane~~
https://patents.google.com/patent/CN112724101A/en
https://patents.google.com/patent/CN102285901A/en
https://patents.google.com/patent/CA2483482A1/en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11371~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:16:06~~1-Chloro-3-methylbutane~~
https://patents.google.com/patent/CN112724101A/en
https://patents.google.com/patent/CN102285901A/en
https://patents.google.com/patent/CA2483482A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sourcing Protocol (The "Go/No-Go" Decision)
Use the following decision tree to manage supply risk.

Need CAS 267883-53-4

Check Spot Market
(Amadis, Angene, etc.)

In Stock?

Order 1g Sample
Request H-NMR Pre-shipment

Yes

Commission Custom Synthesis
(2-4 Weeks)

No

Receive & Inspect
(Cold Chain?)

Internal QC (NMR)

Pass: Use in Synthesis

 >95% Purity 

Fail: Purify (Distillation)
or Re-synthesis

 <90% or Degraded 

Click to download full resolution via product page

Figure 2: Strategic sourcing and validation workflow.
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Experimental Application: Hantzsch Thiazole
Synthesis
To utilize CAS 267883-53-4 effectively, follow this general procedure to access the inverted

thiazole scaffold.

Reaction:

Protocol:

Dissolve 1.0 equiv of Thioamide in Ethanol (0.5 M).

Add 1.1 equiv of Methyl 3-chloro-2-oxobutanoate.

Reflux for 2–4 hours. Monitor by TLC (The starting keto-ester is UV active; disappearance

indicates conversion).

Concentrate and neutralize with saturated

.

Extract with Ethyl Acetate. The product (Methyl 5-methylthiazole-4-carboxylate derivative) is

usually a stable solid.

Note on Regiochemistry: The C3-Methyl of the starting material becomes the C5-Methyl of the

thiazole. The C2-Carboxylate of the starting material becomes the C4-Carboxylate of the

thiazole.

References
Synthesis of 3-chloro-2-oxo-butanoate and Thiazole Derivatives.ResearchGate. (Accessed

2024).[9][10][11] Describes the chlorination of alpha-keto esters and subsequent Hantzsch

condensation.

PubChem Compound Summary: Methyl 3-chloro-2-oxobutanoate.National Center for

Biotechnology Information. (2024). CID 10106637.
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Hantzsch Thiazole Synthesis: Mechanism and Regiochemistry.Organic Chemistry Portal.

Detailed mechanistic overview of thioamide condensation with alpha-halo ketones.

Supplier Listing: Amadis Chemical.ChemBuyersGuide. Listing for CAS 267883-53-4.[1][2]

Supplier Listing: Angene International.ChemBuyersGuide. Listing for CAS 267883-53-4.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Methyl 3-chloro-2-oxobutanoate (CAS
267883-53-4)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1499570/docs#technical-guide-methyl-3-chloro-2-
oxobutanoate-cas-267883-53-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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